Cas no 2171797-08-1 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)butanamidoacetic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)butanamidoacetic acid
• CAS No: 2171797-08-1
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 5993142
• PubChem ID: 165813130
• Update Time: 2025-05-19

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)butanamidoacetic acid
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(propan-2-yl)butanamido]acetic acid
• EN300-1486171
• 2171797-08-1

• Inchi： 1S/C24H28N2O5/c1-15(2)26(13-23(28)29)22(27)12-16(3)25-24(30)31-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,15-16,21H,12-14H2,1-3H3,(H,25,30)(H,28,29)
• InChI Key： OHRHKEPASVMYSQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC(N(CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)butanamidoacetic acid

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)butanamidoacetic acid (CAS No. 2171797-08-1): An Overview

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)butanamidoacetic acid (CAS No. 2171797-08-1) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Pro-Gly-OH, is a key intermediate in the synthesis of peptides and peptidomimetics, which are essential in the development of novel therapeutic agents.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely used in peptide synthesis due to its ease of removal and compatibility with various coupling reactions. The Pro-Gly dipeptide sequence, on the other hand, is a common motif found in many biologically active peptides and proteins, making this compound a valuable building block for researchers and chemists working in the field of peptide chemistry.

Recent advancements in the synthesis and application of Fmoc-Pro-Gly-OH have highlighted its potential in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used to synthesize peptides with enhanced stability and bioavailability. These peptides have shown promise in treating conditions such as cancer, neurodegenerative diseases, and infectious diseases.

In the context of drug discovery, Fmoc-Pro-Gly-OH plays a crucial role in the development of peptidomimetics, which are designed to mimic the structure and function of natural peptides while offering improved pharmacological properties. Peptidomimetics derived from this compound have been shown to exhibit enhanced resistance to enzymatic degradation, improved cell permeability, and reduced immunogenicity, making them attractive candidates for drug development.

The synthesis of Fmoc-Pro-Gly-OH typically involves a multi-step process that includes the protection of amino groups, coupling reactions, and deprotection steps. One common method involves the reaction of Fmoc-proline with glycine methyl ester hydrochloride in the presence of a coupling reagent such as HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) and a base like diisopropylethylamine (DIPEA). This method ensures high yields and purity, making it suitable for large-scale production.

Recent research has also explored the use of Fmoc-Pro-Gly-OH in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. By incorporating Fmoc-Pro-Gly-OH into prodrug designs, researchers have been able to improve the pharmacokinetic properties of drugs, such as their solubility and stability. This approach has shown particular promise in enhancing the delivery of poorly soluble drugs to target tissues.

In addition to its applications in drug development, Fmoc-Pro-Gly-OH has been utilized in various analytical techniques. For example, it serves as a standard reference compound in liquid chromatography-mass spectrometry (LC-MS) analyses, where its well-characterized structure and predictable behavior make it an ideal choice for method validation and calibration.

The safety profile of Fmoc-Pro-Gly-OH has also been extensively studied. While it is generally considered safe for use in laboratory settings when proper handling procedures are followed, it is important to note that exposure to high concentrations or prolonged contact may pose health risks. Therefore, researchers are advised to handle this compound with appropriate personal protective equipment (PPE) and follow all relevant safety guidelines.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)butanamidoacetic acid (CAS No. 2171797-08-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its role as a key intermediate in peptide synthesis and its applications in drug discovery and analytical techniques highlight its importance in advancing our understanding and treatment of various diseases. As research continues to evolve, it is likely that new applications for this compound will be discovered, further cementing its position as a valuable tool in the scientific community.